Cas no 1400643-14-2 (Tert-Butyl 2-(pyridin-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate)
Tert-Butyl 2-(pyridin-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 10-(2-pyridyl)-11-oxa-3,8-diazaspiro[5.5]undecane-3-carboxylate
- tert-Butyl 2-(pyridin-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate
- IZMQEYHBCVPOJA-UHFFFAOYSA-N
- 2-Pyridin-2-yl-1-oxa-4,9-diaza-spiro[5.5]undecane-9-carboxylic acid tert-butyl ester
- Tert-Butyl 2-(pyridin-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate
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- Inchi: 1S/C18H27N3O3/c1-17(2,3)24-16(22)21-10-7-18(8-11-21)13-19-12-15(23-18)14-6-4-5-9-20-14/h4-6,9,15,19H,7-8,10-13H2,1-3H3
- InChI Key: IZMQEYHBCVPOJA-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CN=2)CNCC21CCN(C(=O)OC(C)(C)C)CC2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 441
- Topological Polar Surface Area: 63.7
Tert-Butyl 2-(pyridin-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM208861-1g |
tert-Butyl 2-(pyridin-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate |
1400643-14-2 | 97% | 1g |
$795 | 2021-08-04 | |
| Chemenu | CM208861-5g |
tert-Butyl 2-(pyridin-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate |
1400643-14-2 | 97% | 5g |
$1636 | 2021-08-04 | |
| Chemenu | CM208861-10g |
tert-Butyl 2-(pyridin-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate |
1400643-14-2 | 97% | 10g |
$2338 | 2021-08-04 | |
| Chemenu | CM208861-1g |
tert-Butyl 2-(pyridin-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate |
1400643-14-2 | 97% | 1g |
$*** | 2023-03-30 |
Tert-Butyl 2-(pyridin-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on Tert-Butyl 2-(pyridin-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate
Professional Introduction to Tert-Butyl 2-(pyridin-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate (CAS No. 1400643-14-2)
Tert-Butyl 2-(pyridin-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate, a compound with the CAS number 1400643-14-2, represents a significant advancement in the field of medicinal chemistry and pharmacology. This intricate molecular structure, featuring a spirocyclic framework and functionalized heterocycles, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development.
The molecular architecture of Tert-butyl 2-(pyridin-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate is characterized by a spirocyclic core, which is a key feature that contributes to its unique chemical and biological properties. The presence of multiple heteroatoms, including oxygen and nitrogen, within the spirocycle enhances its versatility and reactivity, making it an attractive scaffold for the design of novel bioactive molecules.
Recent research in the field of spirocyclic compounds has highlighted their potential as pharmacological agents due to their ability to exhibit high binding affinity and selectivity towards biological targets. The spirocyclic motif in Tert-butyl 2-(pyridin-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate is particularly noteworthy, as it provides a rigid framework that can be fine-tuned to optimize interactions with specific receptors or enzymes.
The pyridinyl substituent at the 2-position of the molecule plays a crucial role in modulating its pharmacological profile. Pyridine derivatives are well-known for their broad range of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. By incorporating a pyridinyl group into the spirocyclic structure, researchers aim to leverage these properties while exploring new therapeutic avenues.
The carboxylate functionality at the 9-position of the molecule further enhances its potential as a drug candidate. Carboxylate groups are commonly found in biologically active compounds and can participate in various interactions with biological targets, including hydrogen bonding and ionic interactions. This feature makes Tert-butyl 2-(pyridin-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate a promising candidate for further investigation in drug development.
In recent years, there has been growing interest in the development of dual-action compounds that can target multiple pathways or receptors simultaneously. The unique structural features of Tert-butyl 2-(pyridin-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate make it an ideal candidate for such applications. Its spirocyclic core provides a scaffold that can be modified to interact with different biological targets, while the pyridinyl and carboxylate groups offer additional functionalization opportunities.
One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that spirocyclic compounds can modulate neurotransmitter activity and have neuroprotective properties. The presence of the pyridinyl group in Tert-butyl 2-(pyridin-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate further supports its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.
Another area where this compound shows promise is in oncology research. The ability of spirocyclic molecules to interact with specific enzymes involved in cancer cell proliferation has been well-documented. By targeting these enzymes, researchers aim to develop novel anti-cancer agents that can inhibit tumor growth and improve patient outcomes.
The synthesis of Tert-butyl 2-(pyridin-2-yl)-1-oxya4;9-diazaspiro[55]undecane;99carboxylic acid presents several challenges due to its complex molecular structure. However; recent advances in synthetic chemistry have made it possible to construct such intricate molecules with increasing efficiency and precision. These advancements have opened up new possibilities for the development of novel bioactive compounds based on spirocyclic scaffolds.
In conclusion; Tert-butyl 22-pyridinyI-l-oxya44;99-diazaspiro55]undecanew99carboxylic acid (CAS No: 14006431412) is a remarkable compound with significant potential in medicinal chemistry and pharmacology; Its unique structural features make it an attractive scaffold for the design of novel bioactive molecules; Further research is needed to fully explore its therapeutic applications; but initial studies suggest that it could play a crucial role in treating neurological disorders; oncological conditions; and other diseases.
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